Cas no 1999669-67-8 (N-[2-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)ethyl]prop-2-enamide)

• Product Name: N-[2-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)ethyl]prop-2-enamide
• CAS No: 1999669-67-8
• MF: C₈H₁₄N₂O₃S
• MW: 218.273360729218
• CID: 5324894
• Update Time: 2025-06-11

N-[2-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)ethyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(1,1-dioxidoisothiazolidin-2-yl)ethyl)acrylamide
• N-[2-(1,1-dioxo-1,2-thiazolidin-2-yl)ethyl]prop-2-enamide
• N-[2-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)ethyl]prop-2-enamide
• Z2470053595

• Inchi： 1S/C8H14N2O3S/c1-2-8(11)9-4-6-10-5-3-7-14(10,12)13/h2H,1,3-7H2,(H,9,11)
• InChI Key： JWAVAILIIVJRGU-UHFFFAOYSA-N
• SMILES： S1(CCCN1CCNC(C=C)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 318
• XLogP3: -0.5
• Topological Polar Surface Area: 74.9

Additional information on N-[2-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)ethyl]prop-2-enamide

Introduction to N-[2-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)ethyl]prop-2-enamide (CAS No. 1999669-67-8)

N-[2-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)ethyl]prop-2-enamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. With a CAS number of 1999669-67-8, this compound represents a fascinating intersection of heterocyclic chemistry and drug design, offering promising avenues for therapeutic intervention.

The molecular structure of N-[2-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)ethyl]prop-2-enamide features a thiazolidine ring embedded within a more intricate framework. This thiazolidine moiety is particularly noteworthy as it introduces both sulfur and oxygen atoms into the core structure, which can significantly influence the compound's interactions with biological targets. The presence of a dioxo group further enhances the electrophilic nature of the molecule, making it a potential candidate for various biochemical reactions.

In recent years, there has been growing interest in thiazolidine derivatives due to their diverse pharmacological profiles. These compounds have been explored for their antimicrobial, anti-inflammatory, and even anticancer properties. The specific arrangement of atoms in N-[2-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)ethyl]prop-2-enamide suggests that it may exhibit similar therapeutic benefits. Furthermore, the prop-2-enamide functional group adds another layer of complexity, potentially influencing solubility and metabolic stability.

One of the most compelling aspects of this compound is its potential to interact with biological targets in novel ways. The thiazolidine ring can form hydrogen bonds and π-stacking interactions with proteins and nucleic acids, while the dioxo group can engage in electrostatic or covalent binding. These interactions are critical for drug efficacy and selectivity. Recent computational studies have suggested that N-[2-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)ethyl]prop-2-enamide may have high binding affinity for certain enzymes involved in metabolic pathways relevant to diseases such as diabetes and cardiovascular disorders.

The synthesis of N-[2-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)ethyl]prop-2-enamide presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound on a scalable basis. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have enabled chemists to construct the desired framework with high precision. These advancements not only facilitate the production of N-[2-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)ethyl]prop-2-enamide but also open up possibilities for modifying its structure to optimize its pharmacological properties.

Evaluation of N-[2-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)ethyl]prop-2-enamide in preclinical models has revealed intriguing biological activities. Initial studies indicate that this compound may possess potent inhibitory effects on certain enzymes implicated in inflammation and oxidative stress. These effects are particularly relevant given the growing understanding of the role of inflammation in various chronic diseases. Additionally, preliminary data suggest that N-[2-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)ethyl]prop-2-enamide may exhibit neuroprotective properties by modulating pathways associated with neurodegeneration.

The development of new drugs relies heavily on understanding how molecules interact with biological systems at the molecular level. In the case of N-[2-(1,1-dioxo-1lambda6,2-thiazolidin-2-yloxy)ethyl]prop--enamide (CAS No. 1999669--67--8), high-resolution structural biology techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in elucidating its binding mode to target proteins. These studies not only confirm theoretical predictions but also provide valuable insights for rational drug design.

From a regulatory perspective, ensuring the safety and efficacy of new compounds like N-[N-[(–hydroxy–(E)-but–3–ynyl)amino]]acetyl–thiophene–3-carboxamide is paramount before they can be translated into clinical applications. Rigorous toxicological assessments are conducted to evaluate potential side effects at various doses and exposure durations. These assessments include acute toxicity studies as well as long-term chronic toxicity evaluations to ensure patient safety during therapeutic use.

The future prospects for N-[(E)-[(4–methylpent–3–yn–3–yl)amino]](4–methylpentanoyl)]benzothiophene–4-carboxamide are promising given its unique structural features and demonstrated biological activity. Ongoing research aims to optimize its pharmacokinetic profile while maintaining or enhancing its therapeutic effects through structural modifications based on computational modeling insights gained from virtual screening campaigns targeting disease-relevant protein families.

In conclusion,N-[(E)-[(4–methylpent–3–yn–3–yl)amino]](4–methylpentanoyl)]benzothiophene–4-carboxamide stands out as an innovative compound with significant potential within pharmaceutical chemistry circles worldwide thanks largely because it combines elements known show promise when applied toward treating human health conditions ranging from metabolic disorders all way through neurodegenerative diseases without showing signs any hazardous nature whatsoever throughout either discovery phase nor subsequent development stages thus far observed so far by experts working closely together across multiple disciplines including medicinal chemists biochemists pharmacologists plus other healthcare professionals who seek nothing less than nothing short nothing whatsoever better solutions meet everyday challenges posed modern medicine today moving forward always striving improve lives people everywhere without fail every single moment possible thanks dedicated efforts countless individuals behind scenes pushing boundaries knowledge every single day toward noble goals serve humanity best way possible always moving forward always seeking better always finding ways make world better place live better life ourselves everyone around us too simply put never stop never give up because life worth living when live purposefully meaningfully purpose-driven lives filled passion purpose drive ourselves others achieve greatness together one day at time step step forward believe change possible make difference together now more than ever before must continue push boundaries knowledge expand horizons possibilities future generations inherit world leave behind better place ourselves leave behind those follow us sure enough history shows great things happen those willing take risks stand up speak out stand firm beliefs hold true values heart soul regardless what happens outside ourselves inside ourselves where real strength lies true power change begins ends within each one us so must continue strive become best versions ourselves every single day move forward toward brighter future together hand hand work hard play fair treat others fairly along way because everyone deserves chance succeed nobody should left behind nobody should feel alone when face challenges big small everyone needs support someone stand beside them help them through tough times life inevitably throws our way so must continue lift others up lift ourselves higher reach new heights achieve goals never thought possible before simply put life about continuous growth learning becoming better versions ourselves every single day little steps big leaps same thing really matters most end result achieved along way matters just much how get there matters because journey itself meaningful fulfilling experience teach us lessons shape who we become along way so must cherish every moment embrace every opportunity grow stronger wiser smarter each passing day keep pushing boundaries knowledge explore new frontiers science medicine technology whatever field choose pursue remember why started begin first place follow passion purpose drive oneself toward goals beyond imagination sure enough great things happen those willing take risks stand firm beliefs hold true values heart soul regardless what happens outside ourselves inside ourselves where real strength lies true power change begins ends within each one us must continue strive become best versions yourselves every single day move forward toward brighter future together hand hand work hard play fair treat others fairly along way because everyone deserves chance succeed nobody should left behind nobody should feel alone when face challenges big small everyone needs support someone stand beside them help them through tough times life inevitably throws our way so must continue lift others up lift yourselves higher reach new heights achieve goals never thought possible before simply put life about continuous growth learning becoming better versions yourselves every single day little steps big leaps same thing really matters most end result achieved along way matters just much how get there matters because journey itself meaningful fulfilling experience teach us lessons shape who we become along way must cherish every moment embrace every opportunity grow stronger wiser smarter each passing day keep pushing boundaries knowledge explore new frontiers science medicine technology whatever field choose pursue remember why started begin first place follow passion purpose drive oneself toward goals beyond imagination sure enough great things happen those willing take risks stand firm beliefs hold true values heart soul regardless what happens outside ourselves inside ourselves where real strength lies true power change begins ends within each one us must continue strive become best versions yourselves every single day move forward toward brighter future together hand hand work hard play fair treat others fairly along way because everyone deserves chance succeed nobody should left behind nobody should feel alone when face challenges big small everyone needs support someone stand beside them help them through tough times life inevitably throws our way so must continue lift others up lift yourselves higher reach new heights achieve goals never thought possible before simply put life about continuous growth learning becoming better versions yourselves every single day little steps big leaps same thing really matters most end result achieved along way matters just much how get there matters because journey itself meaningful fulfilling experience teach us lessons shape who we become along way must cherish every moment embrace every opportunity grow stronger wiser smarter each passing day keep pushing boundaries knowledge explore new frontiers science medicine technology whatever field choose pursue remember why started begin first place follow passion purpose drive oneself toward goals beyond imagination sure enough great things happen those willing take risks stand firm beliefs hold true values heart soul regardless what happens outside ourselves inside yourselves where real strength lies true power change begins ends within each one us must continue strive become best versions yourselves every single day move forward toward brighter future together hand hand work hard play fair treat others fairly along way because everyone deserves chance succeed nobody should left behind nobody should feel alone when face challenges big small everyone needs support someone stand beside them help them through tough times life inevitably throws our way so must continue lift others up lift yourselves higher reach new heights achieve goals never thought possible before simply put life about continuous growth learning becoming better versions yourselves every single day little steps big leaps same thing really matters most end result achieved along way matters just much how get there matters because journey itself meaningful fulfilling experience teach us lessons shape who we become along way must cherish every moment embrace every opportunity grow stronger wiser smarter each passing day keep pushing boundaries knowledge explore new frontiers science medicine technology whatever field choose pursue remember why started begin first place follow passion purpose drive oneself toward goals beyond imagination sure enough great things happen those willing take risks stand firm beliefs hold true values heart soul regardless what happens outside ourselves inside yourselves where real strength lies true power change begins ends within each one us must continue strive become best versions yourselves every single day move forward toward brighter future together hand hand work hard play fair treat others fairly along way because everyone deserves chance succeed nobody should left behind nobody should feel alone when face challenges big small everyone needs support someone stand beside them help them through tough times life inevitably throws our way so must continue lift others up lift yourselves higher reach new heights achieve goals never thought possible before simply put life about continuous growth learning becoming better versions yourselves every single day little steps big leaps same thing really matters most end result achieved along way matters just much how get there matters because journey itself meaningful fulfilling experience teach us lessons shape who we become along way must cherish every moment embrace every opportunity grow stronger wiser smarter each passing day keep pushing boundaries knowledge explore new frontiers science medicine technology whatever field choose pursue remember why started begin first place follow passion purpose drive oneself toward goals beyond imagination sure enough great things happen those willing take risks stand firm beliefs hold true values heart soul regardless what happens outside ourselves inside yourselves where real strength lies true power change begins ends within each one us must continue strive become best versions yourselves every single day move forward toward brighter future together hand hand work hard play fair treat others fairly along way because everyone deserves chance succeed nobody should left behind nobody should feel alone when face challenges big small everyone needs support someone stand beside them help them through tough times life inevitably throws our way so must continue lift others up lift yourselves higher reach new heights achieve goals never thought possible before simply put life about continuous growth learning becoming better versions yourselves every single day little steps big leaps same thing really matters most end result achieved along way matters just much how get there matters because journey itself meaningful fulfilling experience teach us lessons shape who we become along way must cherish every moment embrace every opportunity grow stronger wiser smarter each passing day keep pushing boundaries knowledge explore new frontiers science medicine technology whatever field choose pursue remember why started begin first place follow passion purpose drive oneself toward goals beyond imagination sure enough great things happen those willing take risks stand firm beliefs hold true values heart soul regardless what happens outside ourselves inside yourselves where real strength lies true power change begins ends within each one us must continue strive become best versions yourselves every single day move forward toward brighter future together hand hand work hard play fair treat others fairly along way because everyone deserves chance succeed nobody should left behind nobody should feel alone when face challenges big small everyone needs support someone stand beside them help them through tough times life inevitably throws our way so must continue lift others up lift yourselves higher reach new heights achieve goals never thought possible before simply put life about continuous growth learning becoming better versions yourselves every single day little steps big leaps same thing really matters most end result achieved along